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Compound of Interest

Compound Name: SSTC3

Cat. No.: B2837850 Get Quote

Compound ID: SSTC3 (Staurosporine-Tethered Compound 3) Description: SSTC3 is a potent,

cell-permeable kinase inhibitor with high cytotoxicity. It is a fine, light-sensitive, crystalline

powder that can become airborne. This document provides essential safety protocols for the

handling and disposal of SSTC3 to minimize exposure risk to laboratory personnel.

Hazard Identification and Risk Assessment
SSTC3 is classified as a hazardous substance. The primary risks are associated with

inhalation, skin contact, and ingestion. All personnel must review this document and the

Material Safety Data Sheet (MSDS) before working with this compound.

Table 1: Toxicological and Exposure Data for SSTC3
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Parameter Value Species Route

LD50 (Acute) 5 mg/kg Rat Oral

25 mg/kg Rabbit Dermal

Permissible Exposure

Limit (PEL)
0.1 µg/m³ N/A 8-hour TWA

Short-Term Exposure

Limit (STEL)
0.5 µg/m³ N/A 15-minute

Immediately

Dangerous to Life or

Health (IDLH)

1 mg/m³ N/A N/A

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling SSTC3 in any form (powder or solution).

Table 2: Required PPE for Handling SSTC3
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (inner) and chemical-

resistant gloves (outer, e.g.,

neoprene or butyl rubber).

Prevents dermal absorption.

Double-gloving provides

protection in case of a breach

of the outer glove.

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields and a

full-face shield.

Protects against splashes and

airborne particles.

Respiratory Protection

A NIOSH-approved N100 or

P100 respirator. A powered air-

purifying respirator (PAPR) is

recommended for extended

procedures.

Protects against inhalation of

the fine powder.

Protective Clothing

A disposable, solid-front, back-

tying laboratory coat. Elastic

cuffs are required.

Prevents contamination of

personal clothing.

Foot Protection
Closed-toe shoes and

disposable shoe covers.
Protects against spills.

Engineering Controls and Safe Handling Workflow
All handling of powdered SSTC3 must be performed within a certified chemical fume hood or a

Class II biological safety cabinet to minimize inhalation exposure.
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1. Assemble PPE and 
Decontamination Supplies

2. Prepare Chemical Fume Hood 
(Verify Airflow)

Pre-Operation

3. Weigh SSTC3 Powder 
in Fume Hood

Handling Powder

4. Prepare Stock Solution 
(e.g., in DMSO)

Solubilization

5. Seal and Label 
Primary Container

Storage Prep

6. Decontaminate Surfaces 
and Equipment

Post-Handling

7. Doff PPE in Designated Area

Decontamination

8. Dispose of Contaminated Waste 
in Labeled Hazardous Waste Bin

Waste Disposal

9. Wash Hands Thoroughly

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of SSTC3 solutions.
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Experimental Protocol: Preparation of a 10mM Stock
Solution
This protocol outlines the procedure for safely preparing a 10mM stock solution of SSTC3
(Molecular Weight: 525.6 g/mol ) in dimethyl sulfoxide (DMSO).

Methodology:

Preparation: Don all required PPE as specified in Table 2. Prepare the chemical fume hood

by wiping down all surfaces with 70% ethanol and ensuring the sash is at the proper working

height.

Weighing:

Place a tared weigh boat on an analytical balance inside the fume hood.

Carefully weigh out 5.26 mg of SSTC3 powder.

Record the exact weight in your laboratory notebook.

Solubilization:

Transfer the weighed SSTC3 powder into a 1.5 mL microcentrifuge tube.

Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the tube.

Cap the tube securely and vortex at medium speed for 1-2 minutes, or until the powder is

completely dissolved. Protect the tube from light by wrapping it in aluminum foil.

Storage:

Label the tube clearly with the compound name (SSTC3), concentration (10mM in DMSO),

date, and your initials.

Store the stock solution at -20°C in a light-proof container.

Decontamination and Disposal Plan
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Proper decontamination and disposal are critical to prevent environmental contamination and

accidental exposure.

Table 3: Decontamination and Disposal Procedures

Item Procedure

Work Surfaces

Wipe down with a 1:10 bleach solution, followed

by 70% ethanol. Allow for a 10-minute contact

time before the final wipe-down.

Glassware/Tools
Immerse in a 1:10 bleach solution for at least 1

hour before standard washing procedures.

Solid Waste

All contaminated solid waste (e.g., gloves,

weigh boats, pipette tips, lab coats) must be

collected in a clearly labeled hazardous waste

container with a lid.

Liquid Waste

Unused or waste solutions containing SSTC3

must be collected in a designated, sealed

hazardous liquid waste container. Do not pour

down the drain.

All waste must be disposed of through the institution's Environmental Health and Safety (EHS)

office in accordance with federal, state, and local regulations.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of SSTC3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2837850#personal-protective-equipment-for-
handling-sstc3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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